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An In-depth Technical Guide to the Physical Properties of 3',4',5'-Trimethoxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction
3',4',5'-Trimethoxyacetophenone is an aromatic ketone that serves as a valuable

intermediate in organic synthesis.[1] It is a member of the acetophenone class, characterized

by an acetophenone structure substituted with three methoxy groups at the 3', 4', and 5'

positions of the phenyl ring.[2][3] This compound is frequently utilized in the pharmaceutical,

agrochemical, and dyestuff industries.[1][2] Its structural features, particularly the

trimethoxylated phenyl ring, make it a key precursor in the synthesis of various biologically

active molecules, including chalcones, which are known for their potential therapeutic

properties.[4] This guide provides a comprehensive overview of the core physical properties of

3',4',5'-Trimethoxyacetophenone, detailed experimental protocols for their determination, and

its role in synthetic pathways.

Physical and Chemical Properties
3',4',5'-Trimethoxyacetophenone typically appears as a white to off-white or light yellow

crystalline solid or powder.[1][2][5][6] The key physical and chemical properties are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₄ [1][6][7]

Molecular Weight 210.23 g/mol [3][5][8]

Melting Point 72-84 °C [5][6][9][10]

Boiling Point

132-134 °C at 1 Torr; 173-174

°C at 10 mmHg; 224 °C at 40

mmHg

[5][7][9][10]

Density ~1.192 g/cm³ (rough estimate) [5][7]

Appearance
White to off-white crystalline

solid/powder
[1][5][6]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

ethanol and acetone

[1][5][7]

Vapor Pressure 0.000361 mmHg at 25°C [5][7]

Refractive Index ~1.5075 (estimate) [5][7]

Flash Point 173-174°C at 10mm [5][7]

XLogP3 1.2 [5]

Topological Polar Surface Area 44.8 Å² [3][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 3',4',5'-
Trimethoxyacetophenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are fundamental

for confirming the molecular structure. The ¹H NMR spectrum would show characteristic

peaks for the aromatic protons, the methoxy protons, and the acetyl methyl protons.[11][12]

[13] The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

[14]
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Infrared (IR) Spectroscopy: The IR spectrum of 3',4',5'-Trimethoxyacetophenone would

exhibit characteristic absorption bands for the carbonyl group (C=O) of the ketone and the C-

O bonds of the methoxy groups, as well as bands associated with the aromatic ring.[15][16]

[17]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the compound. High-resolution mass spectrometry (HRMS) can

confirm the elemental composition.[4][18] The predicted m/z values for common adducts are

[M+H]⁺ at 211.09648 and [M+Na]⁺ at 233.07842.[4][19]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

3',4',5'-Trimethoxyacetophenone.

Melting Point Determination
The melting point of a solid organic compound is a critical indicator of its purity.[20][21] A sharp

melting range typically signifies a pure compound, while a broad melting range suggests the

presence of impurities.[20]

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of finely powdered, dry 3',4',5'-
Trimethoxyacetophenone is packed into a capillary tube to a height of 1-2 mm.[22] The

tube is then tapped gently to ensure the sample is compact.[22]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.[20][23] A thermometer is inserted into the apparatus to monitor the temperature.

[23]

Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point. The heating rate is then reduced to about 1-2°C per minute to allow

for accurate observation.[20][21]

Observation and Recording: The temperature at which the first drop of liquid appears (T1)

and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.
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[20][22] The melting point is reported as the range T1-T2.[20]

Melting Point Determination Workflow

Sample Preparation:
Finely powder and pack

1-2 mm of the compound
into a capillary tube.

Apparatus Setup:
Place the capillary tube
and a thermometer into

the melting point apparatus.

Insert

Controlled Heating:
Heat rapidly initially, then

slowly (1-2°C/min)
near the expected M.P.

Start

Observation:
Record the temperature range

from the first liquid drop
to complete melting.

Monitor

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For solids with a relatively low melting point, the boiling

point is determined at reduced pressure to prevent decomposition.

Methodology: Capillary Method (Siwoloboff's Method)

Sample Preparation: A small amount of molten 3',4',5'-Trimethoxyacetophenone is placed

in a small test tube (fusion tube).[24] A capillary tube, sealed at one end, is placed inverted

into the fusion tube.[24]

Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is heated

in a suitable heating bath (e.g., a Thiele tube with paraffin oil or an aluminum block).[24][25]

[26] The setup should allow for slow and uniform heating.[24]

Heating and Observation: The apparatus is heated gently.[25] As the temperature rises, air

trapped in the capillary tube will expand and bubble out.[27] The temperature at which a

rapid and continuous stream of bubbles emerges from the capillary tip is noted.[24]

Recording: The heat source is removed, and the liquid is allowed to cool. The temperature at

which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the

boiling point.[27]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b153969?utm_src=pdf-body-img
https://www.benchchem.com/product/b153969?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination Workflow

Sample Preparation:
Place molten sample in a

fusion tube with an
inverted sealed capillary.

Apparatus Setup:
Attach the tube to a

thermometer and place
in a heating bath.

Assemble

Heating & Observation:
Heat gently until a steady
stream of bubbles emerges

from the capillary.

Heat

Cooling & Recording:
Remove heat and record the
temperature when the liquid

enters the capillary.

Cool

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature.[28]

Methodology: Saturation Method

Solvent Addition: In a test tube, a pre-weighed amount of 3',4',5'-Trimethoxyacetophenone
is taken.[29] A specific volume of the chosen solvent (e.g., water, ethanol) is added

incrementally at a constant temperature.[28]

Agitation: After each addition of the solvent, the mixture is vigorously agitated to facilitate

dissolution.[28][29]

Observation: The process is continued until the solid is completely dissolved. If the solid

does not dissolve after adding a certain volume of solvent, it is considered slightly soluble or

insoluble.[28]

Quantification (for precise measurement): To determine the exact solubility, a saturated

solution is prepared by adding excess solute to the solvent and stirring for an extended

period to reach equilibrium. The undissolved solid is then filtered off, and the concentration of

the solute in the filtrate is determined using a suitable analytical technique (e.g., UV-Vis

spectroscopy or gravimetric analysis after solvent evaporation).[30][31]
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Solubility Determination Workflow

Start:
Weighed solute in a test tube.

Add solvent
incrementally.

Agitate vigorously
to dissolve.

Observe for
complete dissolution.

If not dissolved

Determine solubility
(qualitative or quantitative).

If dissolved

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Role in Synthesis of Bioactive Compounds
3',4',5'-Trimethoxyacetophenone is a key building block for the synthesis of more complex

molecules with potential biological activity.[4] A notable application is in the Claisen-Schmidt

condensation reaction to form chalcones.[4] These chalcones, which incorporate the 3,4,5-

trimethoxyphenyl moiety, have been investigated for various pharmacological effects, including

anticancer properties, by interacting with biological targets such as tubulin.[4]
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Synthetic Utility

3',4',5'-Trimethoxy-
acetophenone

Claisen-Schmidt
Condensation

Substituted
Aldehyde

Bioactive Chalcone
Derivative
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Caption: Synthesis of Bioactive Chalcones.

Conclusion
This technical guide has provided a detailed overview of the physical properties of 3',4',5'-
Trimethoxyacetophenone, standardized protocols for their experimental determination, and

its significance as a synthetic precursor. The data and methodologies presented herein are

intended to support researchers, scientists, and drug development professionals in their work

with this versatile compound. Accurate characterization of its physical properties is fundamental

to its effective application in chemical synthesis and the development of new therapeutic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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